Cas no 40456-50-6 (Yatein)

Yatein structure
Yatein structure
Product Name:Yatein
CAS No:40456-50-6
MF:C22H24O7
MW:400.42176
MDL:MFCD20274740
CID:837130
PubChem ID:442835
Update Time:2024-10-29

Yatein Chemical and Physical Properties

Names and Identifiers

    • YatapoxvirusYatein
    • (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • Yatein
    • deoxypodorhizone
    • Dihydroanhydropodorhizol
    • (-)-Yatein
    • (-)-trans-3-(3,4-Methylenedioxybenzyl)-2-(3,4,5-trimethoxybenzyl)butyrolactone
    • Deoxypodorhizon
    • MS-26796
    • CHEMBL471067
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, trans-(-)-
    • (3r,4r)-4-(1,3-benzodioxol-5-ylmethyl) dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-2(3h)-furanone
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-, (3R-trans)-
    • Q27106408
    • BDBM50241524
    • AKOS032948829
    • 40456-50-6
    • (3R,4R)-4-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
    • CS-0016340
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-, (3R,4R)-
    • RD4-6277
    • (3R,4R)-4-(2H-1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • DTXSID50193471
    • GMLDZDDTZKXJLU-JKSUJKDBSA-N
    • SCHEMBL1037807
    • CHEBI:4553
    • (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]tetrahydrofuran-2-one
    • AC1L9DHE
    • (-)-deoxypodorhizone
    • YTN
    • (3R,4R)-4-(1,3-Benzodioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
    • HY-N1060
    • (3~{R},4~{R})-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • (3R,4R)-4-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
    • [ "" ]
    • (3R,4R)-4-(2H-1,3-benzodioxol-5-ylmethyl)-3-((3,4,5-trimethoxyphenyl)methyl)oxolan-2-one
    • G14087
    • DA-59212
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, (3R,4R)-
    • (3R,4R)-4-((2H-1,3-benzodioxol-5-yl)methyl)-3-((3,4,5-trimethoxyphenyl)methyl)oxolan-2-one
    • DTXCID60115962
    • 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, (3R-trans)-
    • (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4,5-trimethoxyphenyl)methyl)tetrahydrofuran-2-one
    • (3R)-3alpha-(3,4,5-Trimethoxybenzyl)-4beta-(1,3-benzodioxole-5-ylmethyl)tetrahydrofuran-2-one
    • (3R,4R)-4-(Benzo(d)(1,3)dioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
    • MDL: MFCD20274740
    • Inchi: InChI=1S/C22H24O7/c1-24-19-9-14(10-20(25-2)21(19)26-3)7-16-15(11-27-22(16)23)6-13-4-5-17-18(8-13)29-12-28-17/h4-5,8-10,15-16H,6-7,11-12H2,1-3H3/t15-,16+/m0/s1
    • InChI Key: GMLDZDDTZKXJLU-JKSUJKDBSA-N
    • SMILES: COC1=C(C(=CC(=C1)C[C@@H]2[C@@H](CC3=CC4=C(C=C3)OCO4)COC2=O)OC)OC

Computed Properties

  • Exact Mass: 400.15200
  • Monoisotopic Mass: 400.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • Color/Form: Solid
  • PSA: 72.45000
  • LogP: 3.01550

Yatein Pricemore >>

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